Cas no 1158368-07-0 (1-methanesulfonylpropan-2-amine hydrochloride)

• Product Name: 1-methanesulfonylpropan-2-amine hydrochloride
• CAS No: 1158368-07-0
• MF: C₄H₁₂ClNO₂S
• MW: 173.66157913208
• MDL: MFCD15176476
• CID: 4573984
• PubChem ID: 54593155
• Update Time: 2025-07-23

1-methanesulfonylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonylpropan-2-amine hydrochloride
• 2-Methanesulfonyl-1-methyl-ethylamine hydrochloride
• Z1267881687
• 1158368-07-0
• 1-methanesulfonylpropan-2-aminehydrochloride
• AKOS008152017
• AT10786
• 1-(METHYLSULFONYL)PROPAN-2-AMINE HYDROCHLORIDE
• EN300-76574
• 1-methylsulfonylpropan-2-amine;hydrochloride
• 2-Methanesulfonyl-1-methyl-ethylamine HCl
• SCHEMBL1371246

• MDL： MFCD15176476
• Inchi： 1S/C4H11NO2S.ClH/c1-4(5)3-8(2,6)7;/h4H,3,5H2,1-2H3;1H
• InChI Key： GEMOSNJUPNGFRO-UHFFFAOYSA-N
• SMILES： C(C(N)C)S(=O)(=O)C.Cl

Computed Properties

• Exact Mass: 173.0277275g/mol
• Monoisotopic Mass: 173.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

1-methanesulfonylpropan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-methanesulfonylpropan-2-amine hydrochloride

Research Briefing on 1-Methanesulfonylpropan-2-amine Hydrochloride (CAS: 1158368-07-0)

1-Methanesulfonylpropan-2-amine hydrochloride (CAS: 1158368-07-0) is a chemical compound of growing interest in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, pharmacological properties, and potential therapeutic applications, based on recent peer-reviewed studies and industry reports.

The compound has garnered attention due to its structural features, which include a methanesulfonyl group and an amine hydrochloride moiety. These functional groups contribute to its reactivity and potential as a building block for more complex molecules. Recent studies have explored its role as an intermediate in the synthesis of novel drug candidates, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1-methanesulfonylpropan-2-amine hydrochloride in the synthesis of selective JAK2 inhibitors. The compound served as a key intermediate, enabling the introduction of the methanesulfonyl group at a critical position in the inhibitor scaffold. This modification significantly improved the pharmacokinetic properties of the resulting drug candidate.

Another area of active research involves the compound's potential direct biological activity. Preliminary in vitro studies suggest that it may exhibit modest activity against certain bacterial strains, though the mechanism of action remains under investigation. Researchers hypothesize that the methanesulfonyl group may interfere with bacterial cell wall synthesis or protein function.

From a chemical perspective, recent advances in the synthesis of 1-methanesulfonylpropan-2-amine hydrochloride have focused on improving yield and purity. A 2022 patent application describes an optimized synthetic route that reduces byproduct formation and simplifies purification. This development could facilitate larger-scale production for both research and potential commercial applications.

Safety and toxicology studies of the compound are still in early stages. Available data from limited animal studies indicate that it has relatively low acute toxicity, with an LD50 in rodents exceeding 500 mg/kg. However, comprehensive toxicological profiling will be necessary before any therapeutic applications can be considered.

Looking forward, researchers anticipate that 1-methanesulfonylpropan-2-amine hydrochloride will continue to serve as a valuable synthetic intermediate, particularly in the development of targeted therapies for inflammatory diseases and certain cancers. Its unique combination of chemical properties makes it a versatile building block for medicinal chemistry programs.

In conclusion, while 1-methanesulfonylpropan-2-amine hydrochloride may not itself be a drug candidate, its importance as a synthetic intermediate and potential biological activity make it a compound worthy of continued research attention. Future studies will likely explore its use in additional synthetic pathways and further characterize any direct pharmacological effects.